![molecular formula C6H4ClFN2O2 B1520950 2-Chloro-3-fluoro-6-nitroaniline CAS No. 948014-34-4](/img/structure/B1520950.png)
2-Chloro-3-fluoro-6-nitroaniline
Overview
Description
2-Chloro-3-fluoro-6-nitroaniline is a chemical compound with the molecular formula C6H4ClFN2O2 . It has a molecular weight of 190.56 . It is a solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 2-chloro-3-fluoro-6-nitroaniline . The InChI code for this compound is 1S/C6H4ClFN2O2/c7-5-3(8)1-2-4(6(5)9)10(11)12/h1-2H,9H2 .Physical And Chemical Properties Analysis
2-Chloro-3-fluoro-6-nitroaniline is a solid at room temperature .Scientific Research Applications
Synthesis of Anilines
2-Chloro-3-fluoro-6-nitroaniline: is a valuable intermediate in the synthesis of anilines, which are crucial in the production of dyes, pharmaceuticals, and agrochemicals . The compound can undergo various reactions, including nucleophilic substitution and reduction, to yield different aniline derivatives.
Pharmaceutical Research
This compound is used in pharmaceutical research for the development of new drugs. Its nitro group can be reduced to an amine, which can then be used to create a wide range of pharmacologically active molecules .
Material Science
In material science, 2-Chloro-3-fluoro-6-nitroaniline can be used to synthesize novel polymers with specific properties, such as enhanced thermal stability or unique electronic characteristics .
Agrochemical Development
The chloro and fluoro substituents on the benzene ring make it a precursor in the synthesis of herbicides and pesticides. These substituents can influence the biological activity of the resulting agrochemicals .
Dye Manufacturing
Anilines are fundamental in dye chemistry2-Chloro-3-fluoro-6-nitroaniline can be used to create complex dye molecules that exhibit desired color properties for industrial applications .
Chemical Education
Due to its reactivity and the presence of multiple functional groups, this compound is often used in academic settings to teach organic synthesis techniques and reaction mechanisms .
Safety and Hazards
properties
IUPAC Name |
2-chloro-3-fluoro-6-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFN2O2/c7-5-3(8)1-2-4(6(5)9)10(11)12/h1-2H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIYFBTINNKCDBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])N)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40662808 | |
Record name | 2-Chloro-3-fluoro-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoro-6-nitroaniline | |
CAS RN |
948014-34-4 | |
Record name | 2-Chloro-3-fluoro-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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